8-Bromo-3-methyl-5,6,7,8-tetrahydroquinoline

• CAS RN: 62000-30-0
• Molecular Formula: C10H12BrN
• Molecular Weight: 226.11 g/mol
• IUPAC Name: 8-bromo-3-methyl-5,6,7,8-tetrahydroquinoline
• InChI: InChI=1S/C10H12BrN/c1-7-5-8-3-2-4-9(11)10(8)12-6-7/h5-6,9H,2-4H2,1H3
• InChI Key: SPPITPDTZNVXSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(CCC2)Br)N=C1

Description

8-Bromo-3-methyl-5,6,7,8-tetrahydroquinoline is a useful research compound. Its molecular formula is C10H12BrN and its molecular weight is 226.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.50 Grams of 3-methyl-8-hydroxy-5,6,7,8-tetrahydroquinoline was dissolved in 20 ml of chloroform, to this solution was added dropwise a solution consisting of 1.35 g of phosphorus tribromide and 5 ml of chloroform under ice-cooled condition, then the mixture was stirred under ice-cooled condition for 2 hours, next was stirred at room temperature overnight. To the reaction mixture was added 5%-sodium hydroxide aqueous solution, then was extracted with chloroform. The chloroform layer was washed with an aqueous solution saturated with sodium chloride, and dried with anhydrous magnesium sulfate. The solvent was removed by evaporation to obtain 1.80 g of 3-methyl-8-bromo-5,6,7,8-tetrahydroquinoline.